2-(3-((2-((2-fluorophenyl)amino)-2-oxoethyl)thio)-1H-indol-1-yl)-N,N-diisopropylacetamide

• IUPAC Name: 2-[3-[2-(2-fluoroanilino)-2-oxoethyl]sulfanylindol-1-yl]-N,N-di(propan-2-yl)acetamide
• InChI: InChI=1S/C24H28FN3O2S/c1-16(2)28(17(3)4)24(30)14-27-13-22(18-9-5-8-12-21(18)27)31-15-23(29)26-20-11-7-6-10-19(20)25/h5-13,16-17H,14-15H2,1-4H3,(H,26,29)
• InChI Key: BVFMHFJBLGWILR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(C(C)C)C(=O)CN1C=C(C2=CC=CC=C21)SCC(=O)NC3=CC=CC=C3F
• Molecular Formula: C24H28FN3O2S
• Molecular Weight: 441.6 g/mol

Description

Synthesis Analysis

While the exact synthesis of this compound isn’t available, it likely involves several steps including the formation of the indole ring, the introduction of the thioether linkage, and the attachment of the fluorophenyl group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these functional groups around the central carbon atom. The presence of the fluorine atom could introduce interesting electronic effects due to its high electronegativity.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. For example, the amide group could participate in condensation reactions, while the thioether linkage could be involved in oxidation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the fluorine atom could affect its polarity and solubility.

Scientific Research Applications

Synthesis and Structure

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Antimitotic Activity

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Drug-Like Properties

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Thiazole Derivatives in Drug Research

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Examples of Functional Thiazole Derivatives

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Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its structure and the target molecules it interacts with. Unfortunately, without specific information, it’s difficult to predict the exact mechanism of action.

Future Directions

The potential applications of this compound would depend on its biological activity. Given its complex structure and the presence of several functional groups, it could be of interest in the development of new pharmaceuticals or agrochemicals.